Mniopetal D: A Technical Guide to its Structure Elucidation and Biological Context
Mniopetal D: A Technical Guide to its Structure Elucidation and Biological Context
An in-depth technical guide on the chemical structure elucidation of Mniopetal D is provided below, tailored for researchers, scientists, and drug development professionals.
Introduction
Mniopetal D belongs to the mniopetal family of compounds (A-F), a group of structurally related drimane (B1240787) sesquiterpenoids isolated from a Canadian species of Mniopetalum.[1][2] These natural products have attracted scientific interest due to their significant biological activities, including the inhibition of viral reverse transcriptases, as well as antimicrobial and cytotoxic properties.[1][2] While specific research on Mniopetal D is limited, the structural elucidation of the mniopetal family was accomplished through spectroscopic methods.[2] This guide synthesizes the available knowledge on the broader mniopetal family and related drimane sesquiterpenoids to provide a comprehensive framework for understanding the structure elucidation of Mniopetal D.
Data Presentation
Table 1: Representative Physicochemical Properties of Drimane Sesquiterpenoids
| Property | Representative Value for Drimane Sesquiterpenoids | Importance in Drug Development |
| Molecular Weight | 200 - 400 g/mol | Influences absorption, distribution, and diffusion across membranes.[3] |
| logP (Lipophilicity) | 2 - 5 | Affects solubility, permeability, and plasma protein binding.[3] |
| Aqueous Solubility | Low to moderate | Critical for formulation and bioavailability.[3] |
| Melting Point | Variable, often crystalline solids | Important for formulation, stability, and purification.[3] |
| pKa | Typically neutral, but can have acidic/basic moieties | Influences solubility and absorption at different physiological pH values.[3] |
Table 2: Summary of Biological Activities of the Mniopetal Family
| Activity | Description | Significance |
| Reverse Transcriptase Inhibition | The mniopetals are known inhibitors of RNA-directed DNA polymerases from viruses like HIV-1, avian myeloblastosis virus, and murine leukemia virus.[2] Mniopetal E, a closely related compound, is a notable inhibitor of the reverse transcriptase of HIV-1.[4][5] | Potential as antiviral agents, particularly for retroviral infections. |
| Antimicrobial Activity | The compounds have demonstrated antimicrobial properties.[1][2] | Potential for development as antibacterial or antifungal agents. |
| Cytotoxic Activity | The mniopetals exhibit cytotoxic properties.[1][2] | Potential for development as anticancer agents. |
Experimental Protocols
Detailed experimental protocols for the isolation and structure elucidation of Mniopetal D have not been specifically published. However, the methodologies used for the mniopetal family and other drimane sesquiterpenoids provide a strong foundation.
Isolation and Purification of Mniopetals
The following is a typical workflow for isolating drimane sesquiterpenoids from fungal cultures.[1]
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Fermentation: The Mniopetalum sp. fungal strain is cultivated in a suitable liquid medium to encourage the production of secondary metabolites.[1]
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Extraction: The fermentation broth is extracted with an organic solvent, such as ethyl acetate, to partition the mniopetals from the aqueous medium. The organic phase is then concentrated under reduced pressure to yield a crude extract.[1][3]
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Fractionation: The crude extract is subjected to column chromatography on silica (B1680970) gel, eluting with a solvent gradient (e.g., hexane (B92381) to ethyl acetate) to separate compounds based on polarity.[3]
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Purification: Fractions containing the compounds of interest, as identified by thin-layer chromatography, are further purified using preparative high-performance liquid chromatography (HPLC).[3]
Structure Elucidation
The definitive structure of a novel natural product like Mniopetal D is determined through a combination of spectroscopic techniques.[4]
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High-Resolution Mass Spectrometry (HRMS): This technique is used to establish the molecular formula of the compound by providing a highly accurate mass measurement.[4][6]
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Infrared (IR) Spectroscopy: IR spectroscopy helps to identify key functional groups present in the molecule, such as hydroxyls, carbonyls, and double bonds.[4][6]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for elucidating the detailed structure of organic molecules.[4][7]
-
1H NMR: Provides information about the number and types of protons and their neighboring environments.
-
13C NMR: Reveals the number and types of carbon atoms in the molecule.
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2D NMR Experiments (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity of atoms within the molecule. COSY (Correlation Spectroscopy) shows proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates protons to their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons that are two or three bonds away.[4][6]
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Total Synthesis for Stereochemistry Confirmation
While spectroscopic methods can determine the relative stereochemistry, total chemical synthesis is often essential to confirm the absolute stereochemistry of a complex natural product.[4] The total synthesis of (-)-mniopetal E has been instrumental in establishing the absolute stereochemistry for this class of compounds.[4][5][8] A key step in the synthesis of the drimane skeleton is often an intramolecular Diels-Alder reaction.[3][4][5][8]
Biological Assays
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Reverse Transcriptase Inhibition Assay:
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Principle: This assay measures a compound's ability to inhibit a reverse transcriptase enzyme from synthesizing DNA from an RNA template.[1]
-
General Protocol: A reaction mixture is prepared with a buffer, a template-primer, deoxynucleotide triphosphates (with one being labeled), and the reverse transcriptase enzyme. The test compound is added at various concentrations. The amount of newly synthesized DNA is quantified by measuring the incorporation of the labeled dNTP, often through scintillation counting. The percentage of inhibition is calculated by comparing the activity to a control without the inhibitor, and IC50 values are determined from dose-response curves.[1]
-
-
MTT Assay for Cytotoxicity:
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Principle: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[1]
-
General Protocol: Cancer cells are seeded in a 96-well plate and treated with various concentrations of the mniopetals. After an incubation period, an MTT solution is added. Metabolically active cells reduce the yellow MTT to purple formazan (B1609692) crystals. A solubilizing agent is then added to dissolve the formazan, and the absorbance is measured to determine cell viability relative to untreated control cells. IC50 values are calculated from the resulting dose-response curves.[1]
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Mandatory Visualizations
Caption: Logical workflow for the structure elucidation of a novel natural product.
Caption: General workflow for the isolation and characterization of mniopetals.
Caption: Key intramolecular Diels-Alder reaction in drimane sesquiterpenoid synthesis.
Caption: Hypothetical inhibition of the MAPK/ERK pathway by Mniopetal D.
Conclusion and Future Directions
Mniopetal D is an intriguing natural product with potential as a lead compound for drug discovery, particularly in the antiviral and anticancer domains.[1][3] While specific physicochemical and biological data for Mniopetal D are currently lacking, the information available for the broader mniopetal family and drimane sesquiterpenoids provides a solid foundation for future research.[3] The complete elucidation of its structure and biological activity will require the isolation or synthesis of Mniopetal D to enable comprehensive characterization.[3] Future studies should focus on these areas to fully evaluate its therapeutic potential.
References
- 1. benchchem.com [benchchem.com]
- 2. The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. benchchem.com [benchchem.com]
- 4. benchchem.com [benchchem.com]
- 5. Total synthesis of (-)-mniopetal E, a novel biologically intriguing drimane sesquiterpenoid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. acgpubs.org [acgpubs.org]
- 7. NMR-spectroscopic analysis of mixtures: from structure to function - PMC [pmc.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
